Cas no 2347-43-5 (2(1H)-Pyrimidinone,6-amino-5-chloro-)

2(1H)-Pyrimidinone,6-amino-5-chloro- structure
2347-43-5 structure
Product Name:2(1H)-Pyrimidinone,6-amino-5-chloro-
CAS No:2347-43-5
MF:C4H4ClN3O
MW:145.547059059143
MDL:MFCD28053437
CID:285092
PubChem ID:3083758
Update Time:2025-09-22

2(1H)-Pyrimidinone,6-amino-5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,6-amino-5-chloro-
    • 4-AMINO-5-CHLORO-2(1H)-PYRIMIDINONE
    • 4-chloro-5,6-dimethylpyrimidine
    • 6-?amino-?5-?chloro-2(1H)?-?Pyrimidinone
    • 6-amino-5-chloro-1H-pyrimidin-2-one
    • C4H4ClN3O
    • 2(1H)-Pyrimidinone,6-amino-5-chloro
    • 4-amino-5-chloro-1(3)H-pyrimidin-2-one
    • 5-chlorocytosine
    • UNII-ZBC12IW74E
    • 4-amino-5-chloro-1,2-dihydropyrimidin-2-one
    • DTXSID70178023
    • GS-5617
    • SB56370
    • FT-0702064
    • 2347-43-5
    • AKOS006347180
    • 2(1H)-Pyrimidinone, 6-amino-5-chloro-
    • 4-Amino-5-chloropyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 4-amino-5-chloro-
    • AKOS023617944
    • MFCD09753492
    • 4-amino-5-chloropyrimidin-2-ol
    • SCHEMBL65486
    • AKOS022634207
    • PNWOYKVCNDZOLS-UHFFFAOYSA-N
    • Q27295255
    • H10210
    • CYTOSINE, 5-CHLORO-
    • CS-0045576
    • ZBC12IW74E
    • DA-36978
    • DB-263264
    • chlorocytosine
    • 4-Quinolinecarboxylic acid,6-bromo-,hydrazide
    • DTXCID00100514
    • pyrimidine, 4-amino-5-chloro-2-hydroxy-
    • MDL： MFCD28053437
    • Inchi： 1S/C4H4ClN3O/c5-2-1-7-4(9)8-3(2)6/h1H,(H3,6,7,8,9)
    • InChI Key： PNWOYKVCNDZOLS-UHFFFAOYSA-N
    • SMILES： ClC1C=NC(NC=1N)=O

Computed Properties

  • Exact Mass: 145.00400
  • Monoisotopic Mass: 145.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 71.77000
  • LogP: 0.58670

2(1H)-Pyrimidinone,6-amino-5-chloro- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2(1H)-Pyrimidinone,6-amino-5-chloro- Pricemore >>

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